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Compound of Interest |

(R)-2-Amino-5-phenylpentanoic
Compound Name:

acid

2046-19-7; 34993-02-7; 36061-08-

2

CAS No.:

Cat. No.: B2811883

Get Quote

\ J

As a Senior Application Scientist, | have designed this operational guide to move beyond basic
compliance. True laboratory safety and efficiency require understanding the causality behind
every protocol. (R)-2-Amino-5-phenylpentanoic acid (CAS: 36061-08-2) is a non-standard,
chiral D-amino acid featuring a unique extended aromatic side chain[1]. While it is an
invaluable building block for investigating protein-ligand binding dynamics and synthesizing
novel peptides[1], its physicochemical properties demand specific handling, personal protective
equipment (PPE), and disposal strategies.

This guide provides a self-validating system of operational protocols, ensuring that your
research team can handle this compound with maximum safety and scientific integrity.

Chemical Identity & Hazard Profiling

Before establishing a PPE matrix, we must understand the material we are handling. The
extended hydrophobic phenylpentyl chain makes this compound less soluble in purely aqueous
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buffers compared to standard amino acids, often requiring polar aprotic solvents (like DMF or
NMP) for dissolution[1].

ble 1: Chemical & Physical :

Property Specification Source

(2R)-2-amino-5-
IUPAC Name ) ) [1]
phenylpentanoic acid

36061-08-2 (Note: 34993-02-7
CAS Number ) [1].[2]
refers to the DL-mixture)

Molecular Formula C11H1sNO2 [3]
Molecular Weight 193.25 g/mol [1]
Density 1.133 g/cm3 [1]
Boiling Point 375.2°C at 760 mmHg [1]

Table 2: GHS Hazard Classification & Mechanistic
Causality

Understanding why a chemical is hazardous dictates how we protect against it. The compound
carries the GHSO07 (Exclamation Mark) pictogram and the signal word Warning[4],[5].
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Hazard Code Description Mechanistic Causality

Induces systemic toxicity upon
) ingestion and subsequent
H302 Harmful if swallowed ) o
metabolic processing in the Gl

tract[4].

The acidic carboxyl group

disrupts epidermal pH, while
H315 Causes skin irritation the lipophilic phenyl tail

enhances penetration into the

stratum corneum(4].

Direct physical and chemical
) o interaction with corneal
H319 Causes serious eye irritation ] ]
proteins causes localized,

acute inflammation[4].

As a solid powder, aerosolized
micro-particulates can deposit

H335 May cause respiratory irritation  in the upper respiratory tract,
irritating mucosal

membranes[4].

Personal Protective Equipment (PPE) Matrix

Based on the hazard profile above, standard laboratory attire is insufficient. The following PPE
matrix is engineered to mitigate the specific risks associated with (R)-2-Amino-5-
phenylpentanoic acid.

e Hand Protection (Double-Gloving): Use high-quality Nitrile gloves. Causality: While the
compound itself is a solid powder, handling it in peptide synthesis requires polar aprotic
solvents (DMF, DMSO)[1]. Latex degrades rapidly in these solvents, compromising the
barrier. Nitrile provides superior chemical resistance.

o Respiratory Protection: If handling outside of a certified fume hood (which is strongly
discouraged), an N95 or P100 particulate respirator is mandatory. Causality: Mitigates the
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H335 hazard by filtering out aerosolized particulates before they reach the respiratory

mucosal4].

» Eye/Face Protection:Splash goggles (not standard safety glasses). Causality: Safety glasses
leave gaps at the top and sides. Splash goggles create a seal, fully protecting against H319
(serious eye irritation) from both airborne dust and solvent splashes[4].

» Body Protection: A flame-resistant, fluid-impermeable lab coat with secure knit cuffs.
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1. Pre-Entry Preparation
Inspect all PPE for defects

2. Don Lab Coat
Ensure cuffs are secure

4. Don Splash Goggles
Ensure tight fit over eyes

5. Don Nitrile Gloves
Pull over lab coat cuffs

6. Ready for Chemical Handling
Proceed to certified Fume Hood

Click to download full resolution via product page

Gowning workflow for handling hazardous amino acid derivatives.

Standard Operating Procedures (SOP)
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Safe Weighing & Transfer Protocol

Fine powders of amino acid derivatives are highly prone to static cling, which can cause
sudden, uncontrolled aerosolization.

Step 1 (Environmental Control): Ensure the chemical fume hood has a verified face velocity
of 80—100 feet per minute (fpm).

o Step 2 (Static Mitigation): Discharge the weighing boat using an anti-static gun (e.g.,
Zerostat) prior to dispensing.

o Step 3 (Transfer): Use a grounded micro-spatula. Do not pour the powder directly from the
source bottle.

o Step 4 (Decontamination): Post-weighing, wipe down the balance and surrounding hood
surface with a 70% ethanol/water solution to capture any stray micro-particulates.

Experimental Workflow: Solid-Phase Peptide Synthesis
(SPPS) Coupling

Because (R)-2-Amino-5-phenylpentanoic acid is heavily utilized in stereochemical peptide
synthesis[1], integrating it into an SPPS workflow requires precise reagent handling.
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Weighing
(R)-2-Amino-5-phenylpentanoic acid

Activation
Add HATU / DIEA

Coupling Reaction
Agitate at RT for 2 hrs

Resin Washing
Remove unreacted reagents

Kaiser Test

Verify complete coupling

Click to download full resolution via product page

Standard SPPS coupling workflow for (R)-2-Amino-5-phenylpentanoic acid.

Emergency Response & Spill Management
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In the event of a spill, dry sweeping is strictly prohibited. Causality: Dry sweeping mechanically
forces the solid into the air, drastically increasing the risk of inhalation (H335) and ocular
exposure (H319)[4].

Spill Detected

Solid Powder Release

Assess Spill Size & Location

Minor Spill (< 509) Major Spill (> 509)
Manageable by Lab Personnel Evacuate & Call EHS

Ensure Ventilation
Avoid aerosolizing powder

Wet Wiping Method
Do NOT dry sweep

Place in Hazardous Waste
Label as Toxic/lrritant Solid

Click to download full resolution via product page

Logic tree for evaluating and neutralizing chemical spills.
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Spill Neutralization Protocol:

e Cover the spilled powder with damp, absorbent paper towels (moistened with a 10%
isopropanol/water mixture to account for the compound's lipophilicity).

o Carefully wipe up the material, folding the towel inward to trap the powder.

e Wash the contaminated surface thoroughly with soap and water[4].

Disposal & Environmental Logistics

(R)-2-Amino-5-phenylpentanoic acid must not be disposed of in standard municipal waste or
flushed down laboratory sinks.

» Solid Waste: Collect all contaminated weighing boats, gloves, and paper towels in a clearly
labeled, sealable hazardous waste container designated for "Toxic/lIrritant Solids"[2].

e Liquid Waste: Any solvent mixtures (e.g., DMF/NMP) containing dissolved (R)-2-Amino-5-
phenylpentanoic acid must be routed to non-halogenated organic waste carboys.

o Compliance: Ensure all disposal complies with local Environmental Health & Safety (EHS)
regulations and federal hazardous waste guidelines (e.g., EPA RCRA standards in the US).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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